Cas no 86999-29-3 ((5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile)

• Product Name: (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile
• CAS No: 86999-29-3
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• MDL: MFCD06654838
• CID: 891240
• PubChem ID: 386778
• Update Time: 2025-05-22

(5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-Phenyl-1H-1,2,4-triazol-3-yl)acetonitrile
• (5-Phenyl-4H-1,2,4-triazol-3-yl)acetonitrile
• AKOS016036491
• AKOS005171269
• CS-0253523
• NCI60_028416
• CHEMBL1965154
• AT12348
• MFCD06654838
• LS-01580
• AKOS005141867
• SCHEMBL2228076
• EN300-64620
• 5-phenyl-1H-1,2,4-triazole-3-acetonitrile
• 2-(3-phenyl-1H-1,2,4-triazol-5-yl)acetonitrile
• (3-Phenyl-1H-1,2,4-triazol-5-yl)acetonitrile
• 2-(5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile
• 5-Cyanomethyl-3-phenyl-1H-[1,2,4]triazole
• NSC679486
• Z993953698
• 86999-29-3
• NSC-679486
• AMY26971
• (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile

• MDL： MFCD06654838
• Inchi： 1S/C10H8N4/c11-7-6-9-12-10(14-13-9)8-4-2-1-3-5-8/h1-5H,6H2,(H,12,13,14)
• InChI Key： DDXUUSTVPHVENY-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 184.074896272g/mol
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.4Ų

(5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile

Comprehensive Overview of (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile (CAS No. 86999-29-3)

(5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile (CAS No. 86999-29-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a phenyl group and a nitrile functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting diseases like cancer, diabetes, and microbial infections.

In recent years, the search for triazole derivatives has surged due to their broad-spectrum biological properties. (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile is no exception, as it exhibits promising pharmacological activity. Its molecular structure allows for easy modification, enabling scientists to explore its use in developing enzyme inhibitors and receptor modulators. This aligns with the growing trend in precision medicine, where tailored compounds are designed to interact with specific biological targets. Additionally, the compound’s nitrile group offers a reactive site for further chemical transformations, making it a valuable building block in organic synthesis.

The agrochemical industry has also shown interest in (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile, particularly for its potential as a pesticide intermediate. With the global push toward sustainable agriculture, there is a heightened focus on developing eco-friendly crop protection agents. This compound’s unique structure could contribute to the creation of next-generation pesticides with improved efficacy and reduced environmental impact. Its compatibility with green chemistry principles further enhances its appeal, as industries strive to minimize hazardous byproducts.

From a synthetic chemistry perspective, CAS No. 86999-29-3 is a fascinating subject due to its structural complexity and reactivity. The compound’s 1,2,4-triazole core is known for its stability and ability to form hydrogen bonds, which are critical in drug design. Moreover, the acetonitrile moiety provides a handle for further functionalization, allowing chemists to tailor the molecule for specific applications. This adaptability is particularly relevant in the context of high-throughput screening, where rapid synthesis and testing of analogs are essential for identifying lead compounds.

In the realm of material science, (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile has potential applications in the development of advanced polymers and coordination complexes. Its ability to act as a ligand in metal-organic frameworks (MOFs) is an area of active investigation. MOFs are prized for their porosity and catalytic properties, making them useful in gas storage, separation technologies, and even carbon capture. As the world seeks innovative solutions to combat climate change, compounds like this could play a pivotal role in advancing clean energy technologies.

The safety profile of (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile is another topic of interest. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure workplace safety. Researchers emphasize the importance of risk assessment and safety data sheets (SDS) when working with such compounds. This aligns with the broader industry shift toward responsible chemical management, driven by regulatory requirements and corporate sustainability goals.

In conclusion, (5-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile (CAS No. 86999-29-3) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science highlight its versatility. As research continues to uncover new uses for this molecule, it is poised to remain a key player in the development of innovative technologies. For scientists and industry professionals, understanding its properties and applications is essential for leveraging its full potential in their respective fields.